4-(1,2,4-Triazol-1-yl)-3-pentanol

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 2-(1,2,4-triazol-1-yl)pentan-3-ol
• InChI: InChI=1S/C7H13N3O/c1-3-7(11)6(2)10-5-8-4-9-10/h4-7,11H,3H2,1-2H3
• InChI Key: ISPPVVXDDHQHHX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)N1C=NC=N1)O

Description

4-(1,2,4-Triazol-1-yl)-3-pentanol is a useful research compound. Its molecular formula is C7H13N3O and its molecular weight is 155.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.6 g (0.052 mole) of 1,2,4-triazole are added to a solution of 0.1 g (0.043 mole) of sodium in 30 ml of n-propanol at room temperature, while stirring. A solution of 13.2 g (0.043 mole) of 2-(4-chlorophenyl-tert.-butyl)-2-[1-(1,2,4-triazol-1-yl)-ethyl]-oxirane in 20 ml of n-propanol is then added. The reaction mixture is heated under reflux for 20 hours and then cooled and poured onto 300 ml of water. The mixture is extracted with methylene chloride and the methylene chloride phase is washed with water, dried over sodium Sulphate and concentrated in vacuo. The residue is purified by column chromatography (silica gel; ethyl acetate:ether=3:1). 4 g (24.8% of theory) of 1-(4-chlorophenyl)-2,2-dimethyl-3-(1,2,4-triazol-1-yl)-methyl)-4-(1,2,4-triazol-1-yl)-3-pentanol of melting point 59° C. are obtained.